Cas no 2878-63-9 (Quinoline,4-[2-(3,4-dimethoxyphenyl)ethenyl]-)

• Product Name: Quinoline,4-[2-(3,4-dimethoxyphenyl)ethenyl]-
• CAS No: 2878-63-9
• MF: C₁₉H₁₇NO₂
• MW: 291.343785047531
• CID: 259182
• PubChem ID: 6184681
• Update Time: 2025-04-19

Quinoline,4-[2-(3,4-dimethoxyphenyl)ethenyl]- Chemical and Physical Properties

Names and Identifiers

• Quinoline,4-[2-(3,4-dimethoxyphenyl)ethenyl]-
• 4-[2-(3,4-dimethoxyphenyl)ethenyl]quinoline
• (3,4-dimethoxy-benzyl)-pyridin-4-ylmethyl-amine
• 2-Piperazinone, 4-(3,4,5-trimethoxycinnamoyl)-
• 4-(3,4-diethoxy-styryl)-quinoline
• 4-(3,4-dimethoxy-styryl)-quinoline
• 4-[3-(3,4,5-trimethoxy-phenyl)-acryloyl]-piperazin-2-one
• 4-< 3,4,5-Trimethoxy-cinnamoyl> -2-piperazinon
• 4-< 3,4-Diaethoxy-styryl> -chinolin
• 4-< 3,4-Dimet
• 4-< 3,4-Dimethoxy-styryl> -chinolin
• AC1O65YG
• BRN 0573571
• LS-113843
• T6193731
• NSC 64945
• NSC-64945
• 2878-63-9
• NCGC00184053-01
• 4-(2-(3,4-Dimethoxyphenyl)vinyl)quinoline
• NCGC00184053-02
• 4-[(E)-2-(3,4-dimethoxyphenyl)vinyl]quinoline
• CHEMBL1978963
• NSC64945

• Inchi： 1S/C19H17NO2/c1-21-18-10-8-14(13-19(18)22-2)7-9-15-11-12-20-17-6-4-3-5-16(15)17/h3-13H,1-2H3/b9-7+
• InChI Key： NFGZBGNIUGXLOT-VQHVLOKHSA-N
• SMILES： O(C)C1=C(C=CC(=C1)/C=C/C1C=CN=C2C=CC=CC=12)OC

Computed Properties

• Exact Mass: 291.12601
• Monoisotopic Mass: 291.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 31.4Ų

Experimental Properties

• PSA: 31.35